6-ethoxy-N-(3-methoxybenzyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-ethoxy-N-[(3-methoxyphenyl)methyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O3/c1-3-21-14-8-13(17-10-18-14)15(19)16-9-11-5-4-6-12(7-11)20-2/h4-8,10H,3,9H2,1-2H3,(H,16,19)
• InChI Key: ZEBNXWZEUAOUSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)C(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

“6-ethoxy-N-(3-methoxybenzyl)pyrimidine-4-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The molecular formula of “this compound” is C15H17N3O3, and its molecular weight is 287.319.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. These compounds, including 6-ethoxy-N-(3-methoxybenzyl)pyrimidine-4-carboxamide analogs, were characterized by elemental and spectral analysis, highlighting their potential as COX-1/COX-2 inhibitors (Abu‐Hashem et al., 2020).

Biological Studies

Novel biphenyl-3,5-dihydro-2H-thiazolopyrimidines derivatives were synthesized and characterized. These compounds underwent screening for in vitro antioxidant activity, antibacterial, and antifungal studies, suggesting their potential utility in developing new therapeutic agents (Maddila et al., 2012).

Antiviral Activity

The synthesis and evaluation of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines as acyclic nucleoside phosphonate analogues revealed their antiretroviral activity. Although they showed limited activity against DNA viruses, some derivatives exhibited significant inhibitory effects on retrovirus replication, demonstrating the potential of pyrimidine derivatives in antiviral therapy (Hocková et al., 2003).

Antitumor Activity

The antitumor properties of 4-amino-2-(benzylthio)-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile and its derivatives were investigated, with some showing promise as antitumor agents. This research underscores the potential of pyrimidine derivatives in the development of novel cancer therapeutics (Grigoryan et al., 2008).

Mechanism of Action

While the specific mechanism of action for “6-ethoxy-N-(3-methoxybenzyl)pyrimidine-4-carboxamide” is not provided in the retrieved sources, pyrimidines in general have been found to exhibit anti-inflammatory effects attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

Future research could focus on the development of new pyrimidines as anti-inflammatory agents. Detailed structure-activity relationship (SAR) analysis could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.